Cas no 138541-53-4 ((R)-5-(chloromethyl)-2-Pyrrolidinone)

• Product Name: (R)-5-(chloromethyl)-2-Pyrrolidinone
• CAS No: 138541-53-4
• MF: C₅H₈ClNO
• MW: 133.576120376587
• CID: 1105597
• PubChem ID: 12593789
• Update Time: 2025-04-20

(R)-5-(chloromethyl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (R)-5-(chloromethyl)-2-Pyrrolidinone
• (5R)-5-(chloromethyl)pyrrolidin-2-one
• 138541-53-4
• (R)-5-(CHLOROMETHYL)PYRROLIDIN-2-ONE

• Inchi： 1S/C5H8ClNO/c6-3-4-1-2-5(8)7-4/h4H,1-3H2,(H,7,8)/t4-/m1/s1
• InChI Key： PEUZYLPIDORLKM-SCSAIBSYSA-N
• SMILES： ClC[C@H]1CCC(N1)=O

Computed Properties

• Exact Mass: 133.02954
• Monoisotopic Mass: 133.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1